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Compound of Interest

Compound Name: MMP-9-IN-9

Cat. No.: B2897192 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides comprehensive information on the matrix metalloproteinase-9 (MMP-9)

inhibitor, MMP-9-IN-1. It includes details on suppliers and purchasing, in-depth application

notes covering its mechanism of action and role in signaling pathways, and detailed

experimental protocols for its use in research settings.

Supplier and Purchasing Information
MMP-9-IN-1 is a selective inhibitor that targets the hemopexin (PEX) domain of MMP-9.[1][2] It

is available from various suppliers for research use only and is not intended for human or

diagnostic use.
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Supplier
Catalog

Number
Purity

Available

Quantities
Price (USD)

MedChemExpres

s
HY-135232 >99%

5 mg, 10 mg, 50

mg, 100 mg

Varies by

quantity

Adooq

Bioscience
A24454 >98%

5mg, 10mg,

50mg, 100mg

$108 (5mg),

$186 (10mg),

$552 (50mg),

$1,080 (100mg)

[2]

Selleck

Chemicals
S0769 99.74% Varies Varies

GlpBio GC16981 >98% Varies Varies

TargetMol T6543 >98%
5 mg, 10 mg, 50

mg, 100 mg
Starting from $68

Santa Cruz

Biotechnology
sc-311437 Not specified 500 µg $250[3]

Immunomart
HY-135232-10

mg
99.71%

5 mg, 10 mg, 50

mg, 100 mg

$284 (10mg) -

$2,250 (100mg)

[4]

Note: Prices are subject to change and may not include shipping and handling fees. Please

refer to the supplier's website for the most current pricing and availability.

Application Notes
Mechanism of Action
MMP-9-IN-1 is a specific inhibitor of matrix metalloproteinase-9 (MMP-9). Unlike many MMP

inhibitors that target the catalytic zinc-binding site, MMP-9-IN-1 selectively targets the

hemopexin (PEX) domain of MMP-9. The PEX domain is crucial for substrate binding and

dimerization of MMP-9. By binding to the PEX domain, MMP-9-IN-1 allosterically inhibits the

enzyme's activity and disrupts its interaction with other proteins, thereby preventing
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downstream signaling events. This selective mechanism of action provides an advantage over

broad-spectrum MMP inhibitors by potentially reducing off-target effects.
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Mechanism of MMP-9-IN-1 Action.

Role in Signaling Pathways
MMP-9 is a key enzyme involved in the degradation of the extracellular matrix (ECM), a

process critical for cancer cell invasion and metastasis. Its expression and activity are

regulated by various signaling pathways, and in turn, MMP-9 can modulate signaling cascades

that promote tumor progression.

The expression of MMP-9 is often upregulated in cancer through the activation of pathways

such as the MEK/ERK and PI3K/Akt/mTOR signaling cascades. These pathways are frequently

activated by growth factors binding to their receptors, like the Epidermal Growth Factor

Receptor (EGFR). Downstream transcription factors, such as NF-κB and AP-1, are then

activated, leading to increased transcription of the MMP-9 gene.

Once expressed and activated, MMP-9 degrades components of the ECM, facilitating cell

migration and invasion. Furthermore, MMP-9 can cleave and activate other signaling

molecules, such as growth factors and cytokines, creating a positive feedback loop that further

promotes tumor growth and angiogenesis. MMP-9 has also been shown to interact with cell

surface receptors like CD44 and integrins, which can trigger intracellular signaling pathways

that enhance cell survival and motility.
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By inhibiting MMP-9, MMP-9-IN-1 can disrupt these processes, leading to a reduction in cancer

cell proliferation, migration, and invasion.
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MMP-9 Signaling in Cancer.

Experimental Protocols
Gelatin Zymography for MMP-9 Activity
This protocol is used to detect the enzymatic activity of MMP-9 in biological samples.

Materials:

10% SDS-PAGE gels copolymerized with 1 mg/mL gelatin

Zymogram sample buffer (non-reducing)

Zymogram developing buffer

Coomassie Brilliant Blue R-250 staining solution

Destaining solution (e.g., 40% methanol, 10% acetic acid)

Conditioned cell culture media or tissue lysates

Procedure:

Prepare protein samples in non-reducing sample buffer. Do not heat the samples.

Load equal amounts of protein into the wells of the gelatin-containing polyacrylamide gel.

Run the electrophoresis at 4°C until the dye front reaches the bottom of the gel.

After electrophoresis, gently remove the gel and wash it twice for 30 minutes each in a

renaturing buffer (e.g., 2.5% Triton X-100 in water) at room temperature with gentle agitation

to remove SDS.

Incubate the gel in a developing buffer (e.g., 50 mM Tris-HCl, pH 7.5, 200 mM NaCl, 5 mM

CaCl₂, 0.02% Brij-35) overnight at 37°C.
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Stain the gel with Coomassie Brilliant Blue R-250 for 30-60 minutes.

Destain the gel with the destaining solution until clear bands appear against a blue

background. These clear bands represent areas of gelatin degradation by MMP-9.
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Gelatin Zymography Workflow.

In Vitro Cell Migration and Invasion Assays
These assays are used to assess the effect of MMP-9-IN-1 on the migratory and invasive

potential of cancer cells.

Materials:

Transwell inserts (8 µm pore size)

Matrigel (for invasion assay)

Serum-free cell culture medium

Cell culture medium with fetal bovine serum (FBS) as a chemoattractant

MMP-9-IN-1

Crystal violet staining solution

Procedure:

For Invasion Assay: Coat the top of the Transwell inserts with a thin layer of Matrigel and

allow it to solidify. For the migration assay, this step is omitted.
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Seed cells in serum-free medium in the upper chamber of the Transwell insert. Add MMP-9-

IN-1 at desired concentrations to the upper chamber.

Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

Incubate the plate for an appropriate time (e.g., 12-48 hours) at 37°C in a CO₂ incubator.

After incubation, remove the non-migrated cells from the upper surface of the insert with a

cotton swab.

Fix the cells that have migrated to the lower surface of the membrane with methanol and

stain with crystal violet.

Count the number of migrated/invaded cells in several random fields under a microscope.

In Vivo Xenograft Tumor Model
This protocol describes a general procedure for evaluating the anti-tumor efficacy of MMP-9-IN-

1 in a mouse xenograft model.

Materials:

Immunocompromised mice (e.g., nude or SCID mice)

Cancer cell line of interest

MMP-9-IN-1

Vehicle control (e.g., DMSO, PEG300, PBS)

Calipers for tumor measurement

Procedure:

Subcutaneously inject a suspension of cancer cells into the flank of the mice.

Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

Randomize the mice into treatment and control groups.
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Administer MMP-9-IN-1 (e.g., via intraperitoneal injection or oral gavage) to the treatment

group at a predetermined dose and schedule. Administer the vehicle to the control group. A

study on MDA-MB-435/GFP tumor-bearing mice used a dosage of 20 mg/kg administered

via alternating intraperitoneal and intratumoral injections six days a week for 14 weeks.

Measure the tumor volume with calipers at regular intervals (e.g., every 2-3 days). Tumor

volume can be calculated using the formula: (Length × Width²)/2.

Monitor the body weight and general health of the mice throughout the study.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

histology, western blotting).
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In Vivo Xenograft Model Workflow.

Disclaimer: These protocols are intended as a general guide. Researchers should optimize the

conditions for their specific cell lines and experimental setup. Always follow institutional

guidelines for animal care and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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